Cas no 18372-41-3 (1,2-Benzenediol, 4-(2-methylpropyl)-)

1,2-Benzenediol, 4-(2-methylpropyl)- structure
18372-41-3 structure
Product Name:1,2-Benzenediol, 4-(2-methylpropyl)-
CAS No:18372-41-3
MF:C10H14O2
MW:166.216963291168
CID:1377576
PubChem ID:14372665
Update Time:2025-04-20

1,2-Benzenediol, 4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-(2-methylpropyl)-
    • DTXSID501297831
    • 4-(2-Methylpropyl)-1,2-benzenediol
    • 4-isobutylcatechol
    • 18372-41-3
    • 4-(2-methylpropyl)benzene-1,2-diol
    • 4-iso-butylcatechol
    • SCHEMBL57083
    • KZFSBJHIZZZKDU-UHFFFAOYSA-N
    • Inchi: 1S/C10H14O2/c1-7(2)5-8-3-4-9(11)10(12)6-8/h3-4,6-7,11-12H,5H2,1-2H3
    • InChI Key: KZFSBJHIZZZKDU-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CC(C)C)O

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų
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